Cas no 13627-81-1 (1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-[(3-methoxypropyl)(methyl)amino]ethanol)

• Product name: 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-[(3-methoxypropyl)(methyl)amino]ethanol
• CAS No: 13627-81-1
• MF: C₁₅H₂₃NO₄
• MW: 281.34742
• CID: 1239946
• PubChem ID: 26143

1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-[(3-methoxypropyl)(methyl)amino]ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-[(3-methoxypropyl)(methyl)amino]ethanol
• 1-(2,3-dihydro-1,4-benzodioxin-3-yl)-2-[3-methoxypropyl(methyl)amino]ethanol
• α-[[(3-Methoxypropyl)methylamino]methyl]-1,4-benzodioxane-2-methanol
• 2800I.S.
• alpha-((N-(3-Methoxypropyl)methylamino)methyl)-1,4-benzodioxan-2-methanol
• 2-(1-Idrossi-2-(N-metil-N-gamma-metossipropilammino))etil-1,4-benzodiossano [Italian]
• 13627-81-1
• 2-(1-Idrossi-2-(N-metil-N-gamma-metossipropilammino))etil-1,4-benzodiossano
• BRN 1389082
• 2800 I.S.
• 1,4-BENZODIOXAN-2-METHANOL, alpha-(((3-METHOXYPROPYL)METHYLAMINO)METHYL)-
• 1-(2,3-Dihydro-1,4-benzodioxin-2-yl)-2-[(3-methoxypropyl)(methyl)amino]ethan-1-ol
• DTXSID50929313
• alpha-[[(3-Methoxypropyl)methylamino]methyl]-1,4-benzodioxane-2-methanol

• Inchi： InChI=1S/C15H23NO4/c1-16(8-5-9-18-2)10-12(17)15-11-19-13-6-3-4-7-14(13)20-15/h3-4,6-7,12,15,17H,5,8-11H2,1-2H3
• InChI Key： VGDWCIGIXGUYHQ-UHFFFAOYSA-N
• SMILES： CN(CCCOC)CC(C1COC2=CC=CC=C2O1)O

Computed Properties

• Exact Mass: 281.16279
• Monoisotopic Mass: 281.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.16